Cas no 83791-08-6 (Hexadecanoic acid, 4-hydroxyphenyl ester)

• Product name: Hexadecanoic acid, 4-hydroxyphenyl ester
• CAS No: 83791-08-6
• MF: C₂₂H₃₆O₃
• MW: 348.51944
• CID: 668447
• PubChem ID: 20275900

Hexadecanoic acid, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 4-hydroxyphenyl ester
• (4-hydroxyphenyl) hexadecanoate
• 4-hydroxyphenyl hexadecanoate
• SCHEMBL10942075
• DTXSID60604523
• 83791-08-6
• AKOS024390499

• Inchi： InChI=1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(24)25-21-18-16-20(23)17-19-21/h16-19,23H,2-15H2,1H3
• InChI Key： ZMWJEKFRMJKWRE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)OC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 348.26644501g/mol
• Monoisotopic Mass: 348.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 46.5Ų